Cas no 13679-75-9 (1-(2-Thienyl)-1-propanone)

1-(2-Thienyl)-1-propanone Properties

Names and Identifiers

• 1-(Thiophen-2-yl)propan-1-one
• 1-(2-Thienyl)-1-propanone
• 2-Propionylthiophene
• 1-thien-2-ylpropan-1-one
• 2-Propanoylthiophene
• 2-propionyl-thiophene
• ETHYL 2-THIENYL KETONE
• ETHYL THIENYL KETONE
• Thiophene,2-propionyl
• AKOS B000292
• 1-(2-Thienyl)propanone
• 1-(2-thienyl)-1-propanon
• 2-(1-propionyl)thiophene
• Thiophene, 2-propionyl
• 1-(2-Thienyl)propan-1-one
• 1-Propanone, 1-(2-thienyl)-
• 1-thiophen-2-ylpropan-1-one
• ETHYL-2-THIENYL KETONE
• Ethyl-2-thienylketone
• NY658TVP5M
• 1-thiophene-2-yl-propan-1-one
• MFPZQZZWAMAHOY-UHFFFAOYSA-N
• Propiothienone
• 2-propionyl
• +Expand

• MDL： MFCD00005446
• InChIKey： MFPZQZZWAMAHOY-UHFFFAOYSA-N
• Inchi： 1S/C7H8OS/c1-2-6(8)7-4-3-5-9-7/h3-5H,2H2,1H3
• SMILES： S1C([H])=C([H])C([H])=C1C(C([H])([H])C([H])([H])[H])=O
• BRN： 108934

Computed Properties

• Exact Mass: 140.03000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 140.03
• Heavy Atom Count: 9
• Complexity: 112
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 45.3

Experimental Properties

• LogP: 2.34080
• PSA: 45.31000
• Refractive Index: n20/D 1.553(lit.)
• Boiling Point: 228°C
• Melting Point: No data available
• Flash Point: Fahrenheit: 213.8 ° f < br / > Celsius: 101 ° C < br / >
• Color/Form: Colorless or grayish yellow liquid
• Solubility: Unable or difficult to mix
• Density: 1.126 g/mL at 25 °C(lit.)

1-(2-Thienyl)-1-propanone Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S36
• Safety Instruction： S36
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： 20/21/22
• Signal Word：Warning
• HazardClass：IRRITANT

1-(2-Thienyl)-1-propanone Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%